Cas no 25501-32-0 ((1S)-indan-1-ol)

(1S)-indan-1-ol structure
(1S)-indan-1-ol structure
Product Name:(1S)-indan-1-ol
CAS No:25501-32-0
MF:C9H10O
MW:134.175102710724
MDL:MFCD00064165
CID:52741
PubChem ID:24859215
Update Time:2025-04-18

(1S)-indan-1-ol Chemical and Physical Properties

Names and Identifiers

    • (S)-(+)-1-Indanol
    • (S)-(+)-1-Hydroxyindan
    • (+)-(S)-Indan-1-ol
    • (1S)-2,3-dihydro-1H-1-indenol
    • (S)-(-)-1-methylindan
    • (S)-(+)-indan-1-ol
    • (S)-1-Hydroxyindan
    • (S)-2,3-dihydro-1H-inden-1-ol
    • 323128_ALDRICH
    • AC1ODZHK
    • AC1Q59T1
    • CHEMBL381761
    • CTK4F5936
    • SureCN3418678
    • (1S)-2,3-dihydro-1H-inden-1-ol
    • (s)-indanol
    • (1s)-indanol
    • (S)-1-indanol
    • (s)-indan-1-ol
    • YIAPLDFPUUJILH-VIFPVBQESA-N
    • BDBM50183600
    • FCH1120190
    • ZB015244
    • 1H-Inden-1-ol,2,3-dihydro-, (1S)-
    • 1H-Inden-1-ol, 2,3-dihydro-, (1S)-
    • V1332
    • 501I320
    • (1S)-indan-1-ol
    • DTXSID101020638
    • EN300-89303
    • D72211
    • J-016024
    • AKOS027320429
    • 25501-32-0
    • MFCD00064165
    • CHEBI:156384
    • CS-W013372
    • SCHEMBL3418678
    • AS-59973
    • A901557
    • (S)-(+)-1-Indanol, 99%
    • MDL: MFCD00064165
    • Inchi: 1S/C9H10O/c10-9-6-5-7-3-1-2-4-8(7)9/h1-4,9-10H,5-6H2/t9-/m0/s1
    • InChI Key: YIAPLDFPUUJILH-VIFPVBQESA-N
    • SMILES: O[C@@H]1C2C=CC=CC=2CC1

Computed Properties

  • Exact Mass: 134.073164938g/mol
  • Monoisotopic Mass: 134.073164938g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.5
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Beige solid
  • Density: No date available
  • Melting Point: 69-73 °C (lit.)
  • Boiling Point: No date available
  • Flash Point: No date available
  • Refractive Index: 1.609
  • PSA: 20.23000
  • LogP: 1.66620
  • Specific Rotation: 30 º (c=2 in chloroform)
  • Optical Activity: [α]20/D +30°, c = 2 in chloroform
  • Solubility: Not available
  • Vapor Pressure: No date available

(1S)-indan-1-ol Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H302-H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 22-36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xn
  • Risk Phrases:R22;R36/37/38
  • Safety Term:S26;S36
  • Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(1S)-indan-1-ol Pricemore >>

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